Cas no 93894-46-3 (Neoundecanoic acid,calcium salt (9CI))

• Product Name: Neoundecanoic acid,calcium salt (9CI)
• CAS No: 93894-46-3
• MF: C₂₂H₄₂CaO₄
• MW: 410.644486904144
• CID: 809617
• PubChem ID: 44149104
• Update Time: 2025-04-19

Neoundecanoic acid,calcium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• Neoundecanoic acid,calcium salt (9CI)
• calcium(2+) neoundecanoate
• calcium,8,8-dimethylnonanoate
• DTXSID80917243
• CALCIUM BIS(8,8-DIMETHYLNONANOATE)
• 93894-46-3
• EINECS 299-744-9

• Inchi： 1S/2C11H22O2.Ca/c2*1-11(2,3)9-7-5-4-6-8-10(12)13;/h2*4-9H2,1-3H3,(H,12,13);/q;;+2/p-2
• InChI Key： SXFCOIPRXZZEGR-UHFFFAOYSA-L
• SMILES： [Ca+2].[O-]C(CCCCCCC(C)(C)C)=O.[O-]C(CCCCCCC(C)(C)C)=O

Computed Properties

• Exact Mass: 410.2709007g/mol
• Monoisotopic Mass: 410.2709007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 12
• Complexity: 139
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.3Ų